Cas no 409335-25-7 (3-bromo-2-fluoro-2-methylpropanoic acid)

• Product Name: 3-bromo-2-fluoro-2-methylpropanoic acid
• CAS No: 409335-25-7
• MF: C₄H₆BrFO₂
• MW: 184.991644382477
• CID: 5232038
• PubChem ID: 11041423
• Update Time: 2025-05-21

3-bromo-2-fluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-bromo-2-fluoro-2-methyl-
• 3-bromo-2-fluoro-2-methylpropanoic acid

• Inchi： 1S/C4H6BrFO2/c1-4(6,2-5)3(7)8/h2H2,1H3,(H,7,8)
• InChI Key： RXCJKSVUZGAPPK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(C)CBr

Additional information on 3-bromo-2-fluoro-2-methylpropanoic acid

Exploring the Versatile Applications and Properties of 3-Bromo-2-Fluoro-2-Methylpropanoic Acid (CAS No. 409335-25-7)

In the realm of organic chemistry, 3-bromo-2-fluoro-2-methylpropanoic acid (CAS No. 409335-25-7) stands out as a highly specialized compound with unique structural features and broad applications. This halogenated carboxylic acid, characterized by its bromo and fluoro substituents, has garnered significant attention in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C4H6BrFO2, reflects a compact yet reactive framework that enables diverse chemical transformations.

The synthesis of 3-bromo-2-fluoro-2-methylpropanoic acid typically involves halogenation reactions of precursor molecules, often leveraging the reactivity of fluorine and bromine to achieve precise substitution patterns. Researchers frequently explore its role as a building block in medicinal chemistry, where its alpha-fluorinated carboxylic acid moiety can enhance the metabolic stability of drug candidates. This property aligns with current trends in drug design, where fluorination strategies are increasingly employed to optimize pharmacokinetic profiles.

One of the most compelling applications of 3-bromo-2-fluoro-2-methylpropanoic acid lies in its potential as an intermediate for bioactive molecules. The presence of both bromine and fluorine atoms creates opportunities for further functionalization through cross-coupling reactions or nucleophilic substitutions. This versatility makes it particularly valuable in the development of small-molecule inhibitors and protease-targeting compounds, addressing growing demand in oncology and antiviral research.

From a structural perspective, the 2-methyl group in 3-bromo-2-fluoro-2-methylpropanoic acid introduces steric considerations that influence its reactivity patterns. This feature has prompted investigations into its use for creating chiral auxiliaries and asymmetric synthesis platforms, responding to the pharmaceutical industry's need for enantioselective methodologies. Recent publications have highlighted its utility in constructing quaternary carbon centers, a challenging transformation in synthetic organic chemistry.

The physicochemical properties of 3-bromo-2-fluoro-2-methylpropanoic acid contribute significantly to its handling and application. With a molecular weight of 181.0 g/mol, this crystalline solid typically exhibits moderate solubility in polar organic solvents, a characteristic that facilitates its use in various reaction conditions. Analytical chemists emphasize the importance of proper spectroscopic characterization (NMR, IR, MS) when working with this compound, especially given the distinct spin-spin coupling patterns introduced by the geminal fluorine and bromine atoms.

Industrial applications of 3-bromo-2-fluoro-2-methylpropanoic acid extend beyond pharmaceuticals. Material scientists have explored its derivatives as monomers for specialized fluoropolymers, capitalizing on the unique electronic effects of fluorine to modify polymer properties. The compound's reactivity also makes it suitable for creating liquid crystal precursors and electronic materials, aligning with advancements in flexible display technologies and organic electronics.

Environmental and safety considerations for 3-bromo-2-fluoro-2-methylpropanoic acid follow standard protocols for handling halogenated organic compounds. While not classified as highly hazardous, proper laboratory precautions should be observed, including the use of personal protective equipment and adequate ventilation. The compound's stability under various conditions has been the subject of several structure-activity relationship studies, particularly regarding the influence of halogen substitution patterns on chemical behavior.

Market dynamics for 3-bromo-2-fluoro-2-methylpropanoic acid reflect the growing importance of fluorinated building blocks in chemical synthesis. Specialty chemical suppliers typically offer this compound in research quantities, with purity specifications often exceeding 97%. The pricing structure varies based on scale of production and custom synthesis requirements, mirroring trends in the fine chemicals sector where tailored molecular solutions command premium value.

Emerging research directions for 3-bromo-2-fluoro-2-methylpropanoic acid include its potential in bioconjugation chemistry and probe development for biological imaging. The compound's ability to participate in click chemistry reactions when appropriately modified has opened new avenues in chemical biology. These applications respond to the scientific community's increasing need for molecular tools that can elucidate biological processes at the atomic level.

Quality control protocols for 3-bromo-2-fluoro-2-methylpropanoic acid emphasize rigorous analytical verification, particularly assessing the absence of isomeric impurities. Advanced chromatographic methods, including HPLC and GC-MS, are commonly employed to ensure batch-to-batch consistency. Such quality measures are critical when the compound serves as a starting material for multi-step syntheses where purity impacts overall yield.

The future outlook for 3-bromo-2-fluoro-2-methylpropanoic acid appears promising, with patent literature revealing ongoing interest in its derivatives across multiple industries. As synthetic methodologies continue to evolve, particularly in C-F bond formation and halogen exchange reactions, the accessibility and utility of this compound are expected to expand further. Its unique combination of steric effects and electronic properties ensures its relevance in addressing contemporary challenges in molecular design and functional materials development.